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Compound of Interest

Compound Name: Ji47

cat. No.: B1672712

Essential Safety and Handling Guide for J147

For researchers, scientists, and drug development professionals, ensuring safe handling of
investigational compounds like J147 is paramount. This guide provides essential, immediate
safety and logistical information, including personal protective equipment (PPE)
recommendations, operational plans for handling, and disposal guidelines.

J147 is a potent, pharmaceutically active compound with toxicological properties that have not
been fully elucidated[1]. Therefore, it must be handled with care to avoid potential irritation to
the mucous membranes, upper respiratory tract, eyes, and skin. It may also cause allergic
respiratory or skin reactions and could be harmful if inhaled, ingested, or absorbed through the
skin[1][2].

Personal Protective Equipment (PPE)

When handling J147, especially in its solid (powder) form, a comprehensive PPE strategy is
crucial to minimize exposure. The following table summarizes the recommended PPE.
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PPE Category

Recommended Equipment

Rationale

Respiratory Protection

A NIOSH-approved self-
contained breathing apparatus
or respirator is recommended,
particularly when engineering

controls are insufficient[1].

To prevent inhalation of the
powder, which may be irritating
to the respiratory tract and

potentially harmful[1][2].

Eye Protection

Protective eyeglasses or
chemical safety goggles
should be used[1][2].

To shield the eyes from contact
with the compound, which can

cause irritation[2].

Hand Protection

Wear appropriate, compatible

chemical-resistant gloves[2].

To prevent skin exposure and
potential absorption of the

compound[1][2].

Body Protection

A lab coat is standard. For
larger quantities, a plastic
apron, sleeves, and boots are
advisable[2].

To protect the skin and clothing

from contamination.

Operational Plan for Handling

A systematic approach to handling J147 will further enhance safety in the laboratory.

Engineering Controls:

o Utilize process enclosures or local exhaust ventilation to control airborne levels of the

compound|[2].

» Facilities where J147 is stored or used should be equipped with an eyewash station and a

safety shower[2].

Safe Handling Practices:

o Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Read the Safety Data Sheet (SDS) thoroughly.
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» Weighing and Aliquoting: Conduct these activities in a designated area with appropriate
ventilation, such as a chemical fume hood, to minimize dust generation.

o Solution Preparation: When preparing solutions, such as with DMSO, do so in a well-
ventilated area[3].

e General Hygiene: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Prolonged or
repeated exposure should be avoided[2]. Do not ingest the compound. Wash hands
thoroughly after handling[2].

Spill Response:

o Evacuate: Clear the immediate area of the spill.

e Ventilate: Ensure adequate ventilation to disperse any airborne dust.

» Contain: Contain the spill and collect the material using appropriate tools.
o Decontaminate: Clean the spill area as per laboratory protocols.

o Dispose: Transfer the spilled material and any contaminated cleaning supplies into a
chemical waste container for disposal according to local regulations[2].

Disposal Plan

Proper disposal of J147 and any contaminated materials is critical to prevent environmental
contamination and accidental exposure.

o Waste Collection: Collect all waste material, including unused J147, contaminated PPE, and
cleaning materials, in a designated and properly labeled chemical waste container.

» Disposal Method: Dispose of the chemical waste in accordance with local, state, and federal
regulations. This typically involves transfer to a licensed hazardous waste disposal facility.
Do not discharge into the environment[4].

J147 Properties

The following table summarizes key quantitative data for J147.
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Property Value
CAS Number 1146963-51-0
Physical State Solid (powder)[2]

. Insoluble in water. Soluble in EtOH & DMSO
Solubility

(=20 mg/ml) and DMF (~30 mg/ml)[2].

Flash Point No data available[1].
Autoignition Temp. No data available[1].

Safe Handling Workflow for J147
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Caption: Workflow for the safe handling of 3147 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://cdn.caymanchem.com/cdn/msds/14451m.pdf
https://www.selleckchem.com/products/j147.html
https://www.chemicalbook.com/msds/pigment-yellow-147.pdf
https://www.benchchem.com/product/b1672712#personal-protective-equipment-for-handling-j147
https://www.benchchem.com/product/b1672712#personal-protective-equipment-for-handling-j147
https://www.benchchem.com/product/b1672712#personal-protective-equipment-for-handling-j147
https://www.benchchem.com/product/b1672712#personal-protective-equipment-for-handling-j147
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672712?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

